Pressure-dependent guest binding and release on a supramolecular polymer†

Chemical Communications Pub Date: 2019-04-24 DOI: 10.1039/C9CC02696G

Abstract

Chiral guest binding on a self-assembly of a bichromophoric naphthalenediimide (NDI) derivative is modulated in response to pressure. The intermolecular packing in the supramolecular polymer is strengthened at high pressure, compressing the binding pockets and discharging the guest molecules.

Graphical abstract: Pressure-dependent guest binding and release on a supramolecular polymer
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